2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide

• Molecular Formula: C24H23N3O5
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[4-[(E)-[[2-(4-methoxyphenoxy)acetyl]hydrazinylidene]methyl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C24H23N3O5/c1-30-20-11-13-22(14-12-20)32-17-24(29)27-25-15-18-7-9-21(10-8-18)31-16-23(28)26-19-5-3-2-4-6-19/h2-15H,16-17H2,1H3,(H,26,28)(H,27,29)/b25-15+
• InChI Key: CQJNVNNQVGZNOL-MFKUBSTISA-N
• Isomeric SMILES: COC1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3
• SMILES: COC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3

Description

2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide is a chemical compound that has been the subject of extensive research in the field of medicinal chemistry. This compound has shown potential in the treatment of various diseases and disorders, and its synthesis, mechanism of action, and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide is not fully understood, but it is thought to work by inhibiting the growth and proliferation of cancer cells. It may also work by inhibiting the production of inflammatory cytokines, which are involved in the development of various inflammatory diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide have been extensively studied. This compound has been shown to have anti-tumor properties and has been studied in various cancer models. It has been shown to inhibit the growth and proliferation of cancer cells and may also induce apoptosis, or programmed cell death. In addition, it has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide in lab experiments include its potential use in the treatment of various diseases and disorders, its ability to inhibit the growth and proliferation of cancer cells, and its anti-inflammatory properties. However, limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide. One potential area of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the study of the potential side effects of this compound and its safety profile. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide is a multi-step process that involves the reaction of various reagents and catalysts. The starting materials are 4-methoxyphenol, 2-bromoacetyl bromide, and N-phenylacetamide. These are reacted with hydrazine hydrate, sodium hydroxide, and 4-(bromomethyl)phenol to yield the final product.

Scientific Research Applications

The scientific research application of 2-{4-[(E)-{2-[(4-methoxyphenoxy)acetyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide is diverse and includes studies on its potential use in the treatment of cancer, diabetes, and inflammation. This compound has been shown to have anti-tumor properties and has been studied extensively in the treatment of various types of cancer. In addition, it has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.